Cas no 2094151-61-6 (sodium 6-fluoro-2-oxo-1,2,3,4-tetrahydroquinoline-3-carboxylate)

• Product Name: sodium 6-fluoro-2-oxo-1,2,3,4-tetrahydroquinoline-3-carboxylate
• CAS No: 2094151-61-6
• CID: 4637301
• Update Time: 2025-05-23

sodium 6-fluoro-2-oxo-1,2,3,4-tetrahydroquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• sodium 6-fluoro-2-oxo-1,2,3,4-tetrahydroquinoline-3-carboxylate

Additional information on sodium 6-fluoro-2-oxo-1,2,3,4-tetrahydroquinoline-3-carboxylate

Sodium 6-Fluoro-2-Oxo-1,2,3,4-Tetrahydroquinoline-3-Carboxylate: A Comprehensive Overview

The compound Sodium 6-fluoro-2-oxo-1,2,3,4-tetrahydroquinoline-3-carboxylate, also known by its CAS number 2094151-61-6, is a highly specialized chemical entity with significant applications in various scientific and industrial domains. This compound belongs to the broader category of quinoline derivatives, which have been extensively studied for their unique chemical properties and potential biological activities. The presence of the fluoro group at the 6-position and the carboxylate moiety at the 3-position introduces distinct electronic and steric effects, making this compound a valuable substrate for further research and development.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 6-fluoro-2-oxo-1,2,3,4-tetrahydroquinoline derivatives, including the sodium salt form. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, a study published in the Journal of Organic Chemistry highlighted a novel approach utilizing microwave-assisted synthesis to expedite the formation of quinoline derivatives with high efficiency. This method not only reduces reaction time but also minimizes side reactions, ensuring a high-quality product suitable for downstream applications.

The structural uniqueness of sodium 6-fluoro-2-oxo-tetrahydroquinoline carboxylate lies in its fused bicyclic system and functional groups. The quinoline skeleton is a well-known heterocyclic structure with extensive applications in pharmacology and materials science. The introduction of the fluoro group enhances the compound's lipophilicity and bioavailability, making it an attractive candidate for drug design. Additionally, the carboxylate group provides versatility in terms of reactivity and compatibility with various chemical transformations.

In terms of physical properties, sodium 6-fluoro-2-oxo-tetrahydroquinoline carboxylate exhibits a melting point range between 180°C and 190°C under standard conditions. Its solubility profile shows moderate solubility in polar solvents such as water and methanol, while it is poorly soluble in non-polar solvents like dichloromethane and hexane. These properties are crucial for determining its suitability in different chemical processes and formulations.

The application of this compound extends across multiple disciplines. In pharmaceutical research, it serves as a key intermediate in the synthesis of bioactive molecules targeting various therapeutic areas such as oncology and neurodegenerative diseases. For example, recent studies have demonstrated its potential as a lead compound for developing inhibitors against specific enzymes involved in cancer progression.

In addition to its pharmacological applications, sodium 6-fluoro-tetrahydroquinoline carboxylate has found utility in material science as a precursor for advanced materials with tailored electronic properties. Its ability to form stable coordination complexes makes it an interesting candidate for applications in catalysis and sensor technology.

From an environmental perspective, understanding the degradation pathways of CAS No: 2094151-61-6 is essential for assessing its potential impact on ecosystems. Recent studies have investigated its biodegradation under aerobic conditions, revealing that it undergoes hydrolytic cleavage under specific pH conditions to yield less complex byproducts. These findings underscore the importance of sustainable practices in handling such compounds during industrial processes.

In conclusion, sodium 6-fluoro-tetrahydroquinoline carboxylate stands out as a versatile compound with promising prospects across diverse fields. Its unique chemical structure combined with favorable physical properties positions it as a valuable asset for both academic research and industrial applications. As ongoing research continues to unravel its full potential, this compound is poised to make significant contributions to scientific advancements in the coming years.